![molecular formula C11H9ClN2O3S B3480861 5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one](/img/structure/B3480861.png)
5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one
Overview
Description
5-(3-chloro-4-hydroxy-5-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one, commonly known as CHT, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. The compound has been studied for its potential therapeutic properties and has shown promising results in various scientific research studies.
Mechanism of Action
The mechanism of action of CHT is not fully understood. However, it is believed that the compound works by inhibiting various enzymes and signaling pathways involved in the growth and survival of cancer cells. CHT has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
CHT has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes such as tyrosinase, which is involved in melanin synthesis. CHT has also been found to reduce oxidative stress and lipid peroxidation, which are associated with various diseases such as cancer and diabetes.
Advantages and Limitations for Lab Experiments
CHT has several advantages for lab experiments. The compound is easy to synthesize and purify, making it readily available for research purposes. CHT has also been found to have low toxicity, making it safe for use in lab experiments. However, CHT has some limitations, including its poor solubility in water, which can make it challenging to work with in aqueous solutions.
Future Directions
There are several future directions for the research on CHT. One potential direction is to investigate the compound's potential as a treatment for other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the use of CHT in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of CHT and its potential side effects.
Conclusion:
In conclusion, CHT is a synthetic compound that has shown promising results in various scientific research studies. The compound has potential therapeutic properties and has been studied for its potential use in the treatment of various diseases such as cancer, diabetes, and inflammation. The synthesis method of CHT is relatively simple, and the compound has several advantages for lab experiments. Future research on CHT could lead to new treatments for various diseases and a better understanding of the compound's mechanism of action.
Scientific Research Applications
CHT has been extensively studied for its potential therapeutic properties. It has shown promising results in the treatment of various diseases such as cancer, diabetes, and inflammation. The compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. CHT has also been shown to have hypoglycemic and anti-inflammatory effects, making it a potential treatment for diabetes and inflammation.
Properties
IUPAC Name |
(5E)-2-amino-5-[(3-chloro-4-hydroxy-5-methoxyphenyl)methylidene]-1,3-thiazol-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O3S/c1-17-7-3-5(2-6(12)9(7)15)4-8-10(16)14-11(13)18-8/h2-4,15H,1H3,(H2,13,14,16)/b8-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTHXKWOVBNJPJE-XBXARRHUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=C2C(=O)N=C(S2)N)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=CC(=C1)/C=C/2\C(=O)N=C(S2)N)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.